(+-)-1-Benzoyl-5-(pentyloxy)-2-pyrrolidinone

• CAS No.: 136410-12-3
• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol
• IUPAC Name: 1-benzoyl-5-pentoxypyrrolidin-2-one
• InChI: InChI=1S/C16H21NO3/c1-2-3-7-12-20-15-11-10-14(18)17(15)16(19)13-8-5-4-6-9-13/h4-6,8-9,15H,2-3,7,10-12H2,1H3
• InChI Key: BIVKELXEBMGXEO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1CCC(=O)N1C(=O)C2=CC=CC=C2

Description

(+-)-1-Benzoyl-5-(pentyloxy)-2-pyrrolidinone is a useful research compound. Its molecular formula is C16H21NO3 and its molecular weight is 275.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

15.56 cm3 of a 1.5M solution of n-butyllithium in hexane is added at -60° C. to a solution of 4 g of 5-(1-pentyloxy) pyrrolidin-2-one in 80 cm3 of tetrahydrofuran. Agitation is carried out for 15 minutes at -60° C. and then under these conditions a solution of 3.28 g of benzoyl chloride in 20 cm3 of tetrahydrofuran is added. After allowing the temperature to return to ambient, the solvent is evaporated under reduced pressure. The residue is chromatographed on silica (eluent: ethyl acetate-n-hexane 1-3) and 4 g of sought product is obtained.